Cas no 42467-04-9 (S-(3-Fluorophenyl) ethanethioate)
42467-04-9 structure
Product Name:S-(3-Fluorophenyl) ethanethioate
CAS No:42467-04-9
MF:C8H7FOS
MW:170.203984498978
CID:5744505
PubChem ID:88072011
Update Time:2026-03-11
S-(3-Fluorophenyl) ethanethioate Chemical and Physical Properties
Names and Identifiers
-
- A913459
- S-(3-Fluorophenyl)ethanethioate
- 42467-04-9
- S-3-Fluorophenylthioacetate
- S-(3-Fluorophenyl) ethanethioate
- SCHEMBL6989407
- Ethanethioic acid, S-(3-fluorophenyl) ester
-
- MDL: MFCD15145736
- Inchi: 1S/C8H7FOS/c1-6(10)11-8-4-2-3-7(9)5-8/h2-5H,1H3
- InChI Key: JNCZGALGGMABRU-UHFFFAOYSA-N
- SMILES: S(C(C)=O)C1C=CC=C(C=1)F
Computed Properties
- Exact Mass: 170.02016418g/mol
- Monoisotopic Mass: 170.02016418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 233.4±23.0 °C(Predicted)
S-(3-Fluorophenyl) ethanethioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434486-1g |
S-3-Fluorophenylthioacetate; . |
42467-04-9 | 1g |
€1555.10 | 2025-04-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629764-1g |
S-(3-fluorophenyl) ethanethioate |
42467-04-9 | 98% | 1g |
¥6409.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629764-5g |
S-(3-fluorophenyl) ethanethioate |
42467-04-9 | 98% | 5g |
¥15997.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629764-10g |
S-(3-fluorophenyl) ethanethioate |
42467-04-9 | 98% | 10g |
¥29536.00 | 2024-05-14 | |
| Crysdot LLC | CD12072659-1g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 1g |
$437 | 2024-07-24 | |
| Crysdot LLC | CD12072659-5g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 5g |
$1177 | 2024-07-24 | |
| Crysdot LLC | CD12072659-10g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 10g |
$1882 | 2024-07-24 | |
| Crysdot LLC | CD12072659-25g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 25g |
$3393 | 2024-07-24 | |
| Ambeed | A703573-10g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 10g |
$2719.0 | 2025-04-19 | |
| Ambeed | A703573-10g |
S-(3-Fluorophenyl) ethanethioate |
42467-04-9 | 97% | 10g |
$2719.0 | 2025-04-19 |
S-(3-Fluorophenyl) ethanethioate Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
42467-04-9 (S-(3-Fluorophenyl) ethanethioate) Related Products
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- 1502601-21-9(Acetaldehyde, 2-[(3-fluorophenyl)thio]-)
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